Cas no 51252-31-4 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile
• CAS No: 51252-31-4
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 386872
• PubChem ID: 245626
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile
• (+-)
• (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-octahydro-naphthalene
• (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-Octahydro-naphthalin
• (+-)-trans-octahydro-naphthalen-1-one
• (4aR,8aR)-rel-1,2,3,4,4a,5,8,8a-Octahydronaphthalene
• 2,3-dicyanonorbornene
• 5,6-dicyanobicyclo< 2.2.1> hept-2-ene
• trans-2,3-dicyanobicyclo(2.2.1.)-hept-5-ene
• trans-bicyclo[4.4.0]decane-2-one
• trans-bicyclo< 2.2.1> hept-2-ene-5,6-dinitrile
• trans-decalone
• trans-octalin
• 38447-89-1
• NSC57744
• 51252-31-4
• SCHEMBL5349953
• NSC-134898
• DTXSID30959335
• NSC-57744
• NSC134898

• Inchi： 1S/C9H8N2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h1-2,6-9H,3H2
• InChI Key： DJNPQHBMESQZIP-UHFFFAOYSA-N
• SMILES： N#CC1C(C#N)C2C=CC1C2

Computed Properties

• Exact Mass: 144.06884
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58
• LogP: 1.47186